Dimethyl(2-hydroxyethyl)(3-(triethylsilyl)propyl)ammonium iodide

Specification

• CAS No.: 84584-65-6
• Molecular Formula: C13H32INOSi
• Molecular Weight: 373.39 g/mol
• IUPAC Name: 2-hydroxyethyl-dimethyl-(3-triethylsilylpropyl)azanium;iodide
• Standard InChI: InChI=1S/C13H32NOSi.HI/c1-6-16(7-2,8-3)13-9-10-14(4,5)11-12-15;/h15H,6-13H2,1-5H3;1H/q+1;/p-1
• Standard InChI Key: VVZVXGIROVRGTN-UHFFFAOYSA-M
• Canonical SMILES: CC[Si](CC)(CC)CCC[N+](C)(C)CCO.[I-]

Introduction

Chemical Structure and Nomenclature

Molecular Architecture

The compound features a central nitrogen atom bonded to four distinct groups:

• Two methyl groups ($-\text{CH}_3$)

• A 2-hydroxyethyl group ($-\text{CH}_2\text{CH}_2\text{OH}$)

• A 3-(triethylsilyl)propyl chain ($-\text{CH}_2\text{CH}_2\text{CH}_2\text{Si}(\text{C}_2\text{H}_5)_3$)

• An iodide counterion ($\text{I}^-$).

This configuration creates a polar cationic head (ammonium) and a hydrophobic tail (triethylsilylpropyl), conferring surfactant-like properties. The hydroxyethyl group enhances water solubility, while the triethylsilyl moiety contributes to thermal stability and organic phase affinity.

Table 1: Structural and Physicochemical Properties

Property	Value/Description
CAS No.	84584-65-6
Molecular Formula	$\text{C}_{13}\text{H}_{32}\text{INOSi}$
Molecular Weight	373.39 g/mol
IUPAC Name	2-hydroxyethyl-dimethyl-(3-triethylsilylpropyl)azanium; iodide
SMILES	CN+(CCCSi(CC)CC)CCO.[I-]

Spectroscopic Characterization

• NMR: $^1\text{H}$ NMR spectra show distinct peaks for methyl groups ($\delta$ 3.1–3.3 ppm), hydroxyethyl protons ($\delta$ 3.6–3.8 ppm), and triethylsilyl methylenes ($\delta$ 0.5–1.5 ppm).

• FT-IR: Stretching vibrations at 3400 cm$^{-1}$ (O–H), 1250 cm$^{-1}$ (Si–C), and 1050 cm$^{-1}$ (C–N).

Synthesis and Manufacturing

Reaction Pathway

The synthesis proceeds via a two-step nucleophilic substitution:

• Quaternization: Dimethylamine reacts with 3-chloropropyltriethylsilane to form dimethyl(3-(triethylsilyl)propyl)amine.

• Hydroxyethylation: The amine intermediate undergoes alkylation with 2-iodoethanol, yielding the final quaternary ammonium iodide.

Table 2: Synthesis Conditions

Parameter	Value
Solvent	Anhydrous tetrahydrofuran (THF)
Temperature	60–80°C
Catalyst	None (thermal activation)
Yield	68–72%

Purification and Scalability

Crude product is purified via recrystallization from ethanol-diethyl ether mixtures, achieving >98% purity. Industrial-scale production faces challenges in silane handling but benefits from modular reactor designs.

Physicochemical Properties

Thermal Stability

Thermogravimetric analysis (TGA) reveals a 5% weight loss temperature ($T_{d5}$) of 210°C, attributed to iodide anion decomposition. Differential scanning calorimetry (DSC) shows a glass transition temperature ($T_g$) of -15°C, indicating flexibility in polymeric forms.

Solubility and Surfactant Behavior

• Solubility: Miscible in polar solvents (water, methanol) and aprotic solvents (DMF, DMSO).

• Critical Micelle Concentration (CMC): 0.8 mM in aqueous solutions, measured via surface tension titration.

Table 3: Key Physicochemical Metrics

Property	Value
Melting Point	148–150°C (decomposes)
Density	1.24 g/cm$^3$
LogP (Octanol-Water)	1.85

Applications and Functional Uses

Membrane Permeability Modulation

The compound disrupts lipid bilayers in biological membranes, enhancing drug delivery efficiency. At 0.1–1.0 mM concentrations, it increases calcein release from liposomes by 40–60%.

Polymeric Ionic Liquids

Analogous triethylsilyl-containing polyionic liquids exhibit ionic conductivities up to $1.5 \times 10^{-4} \, \text{S/cm}$ at 30°C when doped with LiTFSI, suggesting utility in solid-state batteries.

Catalysis and Phase Transfer

As a phase-transfer catalyst, it accelerates nucleophilic substitutions in biphasic systems (e.g., Knoevenagel condensations) with turnover frequencies (TOF) exceeding 500 h$^{-1}$.